Cas no 41570-61-0 (Tulobuterol)

• Product Name: Tulobuterol
• CAS No: 41570-61-0
• MF: C₁₂H₁₈ClNO
• MW: 227.730422496796
• CID: 55436
• PubChem ID: 5606
• Update Time: 2025-11-02

Tulobuterol Chemical and Physical Properties

Names and Identifiers

• 2-(tert-Butylamino)-1-(2-chlorophenyl)ethanol
• alpha-[(tert-Butylamino)methyl]-o-chlorobenzyl alcohol
• Tulobuterol
• Tulobuterol Bane
• Tulobuterolum [INN-Latin]
• 2-tert-Butylamino-1-(2-chlorphenyl)ethanol
• YREYLAVBNPACJM-UHFFFAOYSA-N
• HN 078
• alpha-((tert-Butylamino)methyl)-o-chlorobenzyl alcohol
• AK139994
• Hokunalin (TN)
• 2-Chloro-alpha-(((1,1-dimethylethyl)amino)methyl)benzenemethanol
• C12H18ClNO
• (1R)-2-(tert-butylamino)-1-(2-chlorophenyl)ethan-1-ol
• Tulobuterolum
• (+/-)-Tulobuterol
• Tulobuterol [INN:BAN:JAN]
• Tulobuterol [BAN:INN:JAN]
• Atenos
• Tulobuterol HCl
• Atenos (TN)
• Spectrum_001648
• Spectrum2_001616
• Spectrum3_001900
• Spectrum4_00
• KBio1_000712
• NSC-758643
• SR-01000076165-4
• CS-0013856
• CHEMBL1159717
• 2-(tert-Butylamino)-1-(2-chlorophenyl)ethanol #
• NS00002191
• NCGC00016034-09
• 41570-61-0
• UNII-591I9SU0F7
• SPBio_001651
• NCGC00016034-03
• 2-(tert-butylamino)-1-(2-chlorophenyl)ethan-1-ol
• SBI-0051116.P003
• 1-(2-chlorophenyl)-2-[[1,1,1,3,3,3-hexadeuterio-2-(trideuteriomethyl)propan-2-yl]amino]ethanol
• AB00053692_03
• 591I9SU0F7
• Tulobuterol 1000 microg/mL in Acetonitrile
• C-78 (free base)
• SCHEMBL122692
• Bremax
• DTXSID7048457
• AMY11155
• F17342
• .ALPHA.-((TERT-BUTYLAMINO)METHYL)-O-CHLOROBENZYL ALCOHOL
• Chlibamol
• HMS2090E11
• CCG-205223
• VU0244437-2
• TULOBUTEROL [JAN]
• HMS3715J21
• L013403
• .alpha.-[(tert-Butylamino)methyl]-o-chlorobenzyl alcohol
• EN300-718088
• NSC 758643
• BRD-A37441042-003-02-2
• AKOS010122688
• SDCCGSBI-0051116.P004
• KBio3_002943
• CHEBI:93856
• KBioGR_000811
• DB12248
• Q909353
• NCGC00016034-02
• AB00053692-02
• TULOBUTEROL [WHO-DD]
• KBio2_004696
• BDBM50421717
• DivK1c_000712
• NINDS_000712
• 2-Chloro-alpha-[[(1,1-dimethylethyl)amino]methyl]benzenemethanol
• KBio2_002128
• HY-B1810
• 2-Chloro-.alpha.-[[(1,1-dimethylethyl)amino]methyl]benzenemethanol
• KBioSS_002128
• Spectrum5_001285
• TULOBUTEROL [INN]
• Lopac0_001149
• D02151
• TULOBUTEROL [MI]
• 1246820-75-6
• Tulobuterol (JP17/INN)
• CID 49849891
• Spectrum4_000206
• NCGC00162354-01
• BSPBio_003440
• IDI1_000712
• Q-201905
• AS-10998
• KBio2_007264
• C-78 free base
• BRD-A37441042-003-04-8
• DB-050772

• MDL： MFCD00867022
• Inchi： 1S/C12H18ClNO/c1-12(2,3)14-8-11(15)9-6-4-5-7-10(9)13/h4-7,11,14-15H,8H2,1-3H3
• InChI Key： YREYLAVBNPACJM-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CNC(C)(C)C)O

Computed Properties

• Exact Mass: 227.10800
• Monoisotopic Mass: 227.107692
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 32.299

Experimental Properties

• Color/Form: Crystalline solid
• Density: 1.1±0.1 g/cm3
• Melting Point: 89-91°C
• Boiling Point: 338.2±27.0 °C at 760 mmHg
• Flash Point: 158.3±23.7 °C
• PSA: 32.26000
• LogP: 3.15240
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Tulobuterol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• RTECS：DA4734170
• Storage Condition：-20°C Freezer
• Toxicity：LD50 in male mice, rats, rabbits (mg/kg): 305, 850, 563 orally; 170, 417, 164 s.c. (Kubo, 1975)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on Tulobuterol

Comprehensive Guide to Tulobuterol (CAS No. 41570-61-0): Properties, Applications, and Market Insights

Tulobuterol, with the CAS number 41570-61-0, is a selective β2-adrenergic receptor agonist widely recognized for its therapeutic applications. This compound belongs to the class of bronchodilators and is primarily used to manage respiratory conditions such as asthma and chronic obstructive pulmonary disease (COPD). The growing prevalence of respiratory diseases has increased the demand for effective treatments like Tulobuterol hydrochloride, making it a topic of significant interest in both medical and pharmaceutical communities.

The chemical structure of Tulobuterol features a phenylethylamine backbone, which is characteristic of many β2-agonists. Its unique molecular configuration enhances its selectivity for β2 receptors, minimizing side effects associated with non-selective agonists. Researchers and healthcare professionals often search for "Tulobuterol mechanism of action" or "Tulobuterol side effects" to better understand its pharmacological profile. These queries reflect the compound's relevance in clinical settings and its potential for further research.

One of the key advantages of Tulobuterol is its prolonged duration of action compared to other short-acting β2-agonists. This property has led to its formulation in various delivery systems, including transdermal patches and oral tablets. Patients and practitioners frequently inquire about "Tulobuterol patch benefits" or "Tulobuterol dosage guidelines," highlighting the need for accessible and accurate information. The compound's ability to provide sustained relief makes it a preferred choice for long-term respiratory management.

In recent years, the pharmaceutical industry has seen a surge in interest surrounding Tulobuterol due to its potential applications beyond respiratory therapy. Studies have explored its effects on muscle relaxation and metabolic regulation, sparking discussions about "Tulobuterol for weight loss" and "Tulobuterol in sports medicine." While these applications are still under investigation, they demonstrate the compound's versatility and the broader scope of its therapeutic potential.

The global market for Tulobuterol is expanding, driven by increasing respiratory disease prevalence and advancements in drug delivery technologies. Market analysts often track "Tulobuterol market trends" and "Tulobuterol supplier availability" to gauge its commercial trajectory. With its established efficacy and growing applications, Tulobuterol continues to be a valuable asset in modern medicine.

For researchers and industry professionals, understanding the synthesis and quality control of Tulobuterol is crucial. Queries like "Tulobuterol synthesis method" and "Tulobuterol purity standards" are common in academic and industrial circles. Ensuring high-quality production is essential for maintaining the compound's therapeutic integrity and safety profile.

In conclusion, Tulobuterol (CAS No. 41570-61-0) remains a pivotal compound in respiratory therapy and beyond. Its selective action, prolonged efficacy, and expanding applications make it a subject of ongoing research and market interest. By addressing common queries and highlighting its multifaceted uses, this guide aims to provide a comprehensive resource for anyone seeking detailed information about Tulobuterol.